Cas no 248-72-6 (1,8-diazatetracyclo7.7.0.0^{2,7}.0^{10,15}hexadeca-2(7),3,5,8,10(15),11,13-heptaene)
1,8-diazatetracyclo7.7.0.0^{2,7}.0^{10,15}hexadeca-2(7),3,5,8,10(15),11,13-heptaene Chemical and Physical Properties
Names and Identifiers
-
- 11H-Isoindolo[2,1-a]benzimidazole
- 11H-Isoindolo[2,1-a]benzimidazol
- Benzimidazole, o-benzylene-2,1-
- NSC 163482
- o-Benzylene-2,1-benzimidazole
- 1,8-diazatetracyclo7.7.0.0^{2,7}.0^{10,15}hexadeca-2(7),3,5,8,10(15),11,13-heptaene
- AKOS002161923
- CHEMBL1495025
- F0013-0808
- HMS641F19
- 11H-ISOINDOLO[2,1-A][1,3]BENZIMIDAZOLE
- HMS2337C06
- EU-0034203
- ChemDiv1_019137
- DTXSID20329841
- SCHEMBL5801394
- 248-72-6
- MLS000078895
- NCI60_001240
- SMR000034095
- 11H-benzo[4,5]imidazo[2,1-a]isoindole
- 1,8-diazatetracyclo[7.7.0.0?,?.0??,??]hexadeca-2,4,6,8,10(15),11,13-heptaene
-
- Inchi: 1S/C14H10N2/c1-2-6-11-10(5-1)9-16-13-8-4-3-7-12(13)15-14(11)16/h1-8H,9H2
- InChI Key: KXALWURUWCCXLJ-UHFFFAOYSA-N
- SMILES: N12C3C=CC=CC=3N=C1C1C=CC=CC=1C2
Computed Properties
- Exact Mass: 206.0845
- Monoisotopic Mass: 206.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1,8-diazatetracyclo7.7.0.0^{2,7}.0^{10,15}hexadeca-2(7),3,5,8,10(15),11,13-heptaene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0013-0808-2μmol |
1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene |
248-72-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0013-0808-5μmol |
1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene |
248-72-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0013-0808-10μmol |
1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene |
248-72-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0013-0808-20μmol |
1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene |
248-72-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0013-0808-1mg |
1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene |
248-72-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0013-0808-2mg |
1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene |
248-72-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0013-0808-3mg |
1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene |
248-72-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0013-0808-4mg |
1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene |
248-72-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0013-0808-5mg |
1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene |
248-72-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0013-0808-10mg |
1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene |
248-72-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1,8-diazatetracyclo7.7.0.0^{2,7}.0^{10,15}hexadeca-2(7),3,5,8,10(15),11,13-heptaene Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1,8-diazatetracyclo7.7.0.0^{2,7}.0^{10,15}hexadeca-2(7),3,5,8,10(15),11,13-heptaene
Recent Advances in the Study of 1,8-Diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene (CAS: 248-72-6) and Its Applications in Chemical Biology and Medicine
The compound 1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene (CAS: 248-72-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This polycyclic aromatic compound, characterized by its intricate fused-ring system, has been the subject of numerous studies aimed at elucidating its chemical reactivity, biological activity, and potential as a scaffold for drug development.
Recent research has focused on the synthesis and functionalization of this compound, with particular emphasis on its ability to interact with biological targets. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene exhibit potent inhibitory activity against certain kinases involved in cancer progression. The study utilized a combination of computational docking and in vitro assays to identify key structural features responsible for this activity.
Another significant development involves the use of this compound as a fluorescent probe. Research published in Analytical Chemistry (2024) highlighted its application in bioimaging, where its rigid structure and unique electronic properties enable selective detection of cellular components. The study reported that the compound's fluorescence emission can be modulated by subtle changes in its microenvironment, making it a valuable tool for studying dynamic biological processes.
From a synthetic chemistry perspective, recent advances have been made in the scalable production of this compound. A Nature Communications paper (2023) described a novel catalytic system that enables the efficient construction of the diazatetracyclic core with high enantioselectivity. This breakthrough has important implications for the development of chiral derivatives with potential applications in asymmetric catalysis and enantioselective drug design.
The pharmacological potential of 1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene derivatives continues to be explored. Current investigations are focusing on their interaction with nucleic acids, with preliminary results suggesting potential applications in gene regulation. Additionally, the compound's unique electronic properties are being investigated for materials science applications, particularly in the development of organic semiconductors.
As research progresses, challenges remain in fully understanding the structure-activity relationships of this compound class and optimizing its pharmacological properties. However, the growing body of evidence suggests that 1,8-diazatetracyclo[7.7.0.0^{2,7}.0^{10,15}]hexadeca-2(7),3,5,8,10(15),11,13-heptaene and its derivatives represent a promising avenue for future drug discovery and chemical biology research.
248-72-6 (1,8-diazatetracyclo7.7.0.0^{2,7}.0^{10,15}hexadeca-2(7),3,5,8,10(15),11,13-heptaene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)